N-(4-chlorobenzyl)-1-(ethylsulfonyl)piperidine-3-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-1-ethylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C15H21ClN2O3S/c1-2-22(20,21)18-9-3-4-13(11-18)15(19)17-10-12-5-7-14(16)8-6-12/h5-8,13H,2-4,9-11H2,1H3,(H,17,19)
• InChI Key: VWBJYCYZDHTDIO-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC(C1)C(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C15H21ClN2O3S
• Molecular Weight: 344.9 g/mol

Description

N-(4-chlorobenzyl)-1-(ethylsulfonyl)piperidine-3-carboxamide is a synthetic organic compound that belongs to the class of piperidine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chlorobenzyl)-1-(ethylsulfonyl)piperidine-3-carboxamide typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the piperidine ring, which can be derived from commercially available piperidine or synthesized through cyclization reactions.

Chlorobenzylation: The piperidine ring is then functionalized with a 4-chlorobenzyl group through a nucleophilic substitution reaction. This step often requires the use of a base such as sodium hydride or potassium carbonate.

Carboxamidation: Finally, the carboxamide group is introduced through an amidation reaction, using reagents such as carbonyldiimidazole or N,N’-dicyclohexylcarbodiimide (DCC).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-(4-chlorobenzyl)-1-(ethylsulfonyl)piperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride or potassium carbonate in aprotic solvents like dimethylformamide (DMF).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory, analgesic, or anticancer properties.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-1-(ethylsulfonyl)piperidine-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and targets involved would depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorobenzyl)-1-(methylsulfonyl)piperidine-3-carboxamide
• N-(4-chlorobenzyl)-1-(propylsulfonyl)piperidine-3-carboxamide
• N-(4-chlorobenzyl)-1-(butylsulfonyl)piperidine-3-carboxamide

Uniqueness

N-(4-chlorobenzyl)-1-(ethylsulfonyl)piperidine-3-carboxamide is unique due to its specific combination of functional groups, which may confer distinct chemical and biological properties. The presence of the ethylsulfonyl group, in particular, may influence its solubility, reactivity, and interaction with biological targets compared to similar compounds with different sulfonyl groups.